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Chemical Profile and Mode of Action

Boscalid is a systemic fungicide belonging to the carboxamide (SDHI) class [1]. Its specific biochemical

profile is as follows:

IUPAC Name: 2-chloro-N-(4′-chlorobiphenyl-2-yl)nicotinamide [2]
CAS Registry Number: 188425-85-6 [2] [1]

Molecular Formula: C18H12Cl2N2O [2]
FRAC Code: Group 7 (Succinate Dehydrogenase Inhibitor) [3]

Primary Mode of Action: Boscalid inhibits the mitochondrial complex II enzyme (succinate
dehydrogenase) in fungal cells [2] [1]. This disruption blocks the electron transport chain in

mitochondrial respiration, halting cellular energy (ATP) production and leading to the suppression of
fungal growth and reproduction [1] [4].

The following diagram illustrates the fungicidal action pathway of Boscalid.
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Application Notes for Disease Control

Boscalid is a broad-spectrum fungicide effective against a range of fungal pathogens. It exhibits both

preventive and early curative activity, with systemic and translaminar movement within the plant [2] [1].

The following table provides specific application rates for key crops.

Crop Target Disease
Recommended
Dosage (g ai/ha)

Application Timing & Notes

Grapes Powdery mildew,

Botrytis (Gray
mold)

300-500 [1] Apply before flowering and during fruit

set [1]. For high disease pressure, a
rate of 1200 g/ha has been

recommended [2].

Tomatoes Early blight,

Powdery mildew

400-600 [1] Apply at the first signs of disease. A

broader range of 110-620 g ai/ha has
been proposed for tomatoes, peppers,

and eggplant [2].

Lettuce Sclerotinia,

Downy mildew

300-500 [1] Apply preventively or when disease risk

is high [1]. A range of 280-560 g ai/ha
has been proposed [2].

Soybeans Sclerotinia stem
rot

500 [1] Apply before flowering or at the first
appearance of early symptoms [1].

Apples/Pears Alternaria,
Powdery mildew

350-500 [1] Begin applications at petal fall and
repeat as needed based on disease

pressure [1].

Peanuts Sclerotinia,

Other foliar
pathogens

330-500 [2] Applications should be made at 14-21

day intervals [2].
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Crop Target Disease
Recommended
Dosage (g ai/ha)

Application Timing & Notes

Canola/Oilseed
Rape

Sclerotinia,

Alternaria,
Phoma

500 [2] Applications can be made just prior to

flowering up to the full flowering stage
(BBCH 59-69) [2].

Dried &
Succulent Beans

Various 290-560 [2] Application timing should be aligned
with disease risk periods [2].

General Application Guidelines:

Spray Volume: Use 400-600 L of water per hectare for optimal spray coverage [1].

Application Method: Apply with ground sprayers equipped with hollow-cone or flat-fan nozzles to
ensure uniform coverage of the plant canopy and avoid runoff [1].

Spray Interval: The typical application interval is 7–14 days, depending on disease pressure and
environmental conditions [1].

Rainfastness: The product is considered rainfast within 2–4 hours after application [1].

Experimental Protocol for In Vitro Efficacy Assay

This protocol is adapted from a 2023 study investigating the effect of fungicides on Alternaria alternata and

can be modified for other fungal pathogens [4].
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In Vitro Fungicide Assay Workflow

Prepare Fungicide Stock Solutions

Add to PDA Medium
(45-50°C)

Pour Petri Dishes

Inoculate with
Fungal Mycelial Plug

Incubate
(25°C, 12h NUV light/darkness)

Measure Mycelial Growth
(After 14 days or until control plate is full)

Analyze Data
(Calculate % inhibition and EC₅₀)

Click to download full resolution via product page

Materials and Reagents:

Fungal Isolates: Pathogenic strains of the target fungus [4].

Fungicides: Technical grade Boscalid and other fungicides for comparison.
Culture Medium: Potato Dextrose Agar (PDA) [4].

Equipment: Laminar flow hood, incubator, sterile Petri dishes, calipers.
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Methodology:

Preparation of Fungicide-Amended Media: Prepare stock solutions of Boscalid in an appropriate
solvent (e.g., distilled water). The tested concentrations should be based on recommended field

rates; the cited study used 0.2, 1, and 5 μg mL⁻¹ [4]. Incorporate these solutions into autoclaved PDA
medium cooled to 45–50°C to ensure even distribution without thermal degradation [4]. Pour the

medium into sterile Petri dishes.
Inoculation and Incubation: Inoculate each plate with a mycelial plug (e.g., 5 mm diameter) taken

from the actively growing margin of a fresh culture of the target pathogen. Include control plates
without fungicide. Seal plates with parafilm and incubate under controlled conditions (e.g., 25 ± 1 °C
under 12 h alternating cycles of near-ultraviolet light and darkness) [4].
Data Collection and Analysis: After a set period (e.g., 14 days [4]), measure the diameter of the

fungal colony in each plate. Calculate the percentage of mycelial growth inhibition relative to the
control using the formula: % Inhibition = [(Dc - Dt) / Dc] × 100 where Dc is the average

diameter in the control, and Dt is the diameter in the treatment.
EC₅₀ Determination: Use statistical software (e.g., R, SPSS) to perform regression analysis between

the fungicide concentration and the percentage of growth inhibition. The effective concentration
that inhibits mycelial growth by 50% (EC₅₀) can be estimated from the resulting dose-response

curve [4].

Resistance Management Strategies

Due to its site-specific mode of action, Boscalid is at medium to high risk for resistance development [4].

Proactive management is crucial.

Rotation with Non-Cross-Resistant Chemistries: Rotate Boscalid with fungicides from different

FRAC groups. Suitable rotation partners include Group 3 (DMI triazoles) and Group 11 (QoI
strobilurins) [3]. Limit Boscalid applications to 2–3 times per crop cycle [3].

Use of Pre-mixed Formulations: Tank mixes or pre-mixed products like Boscalid + Pyraclostrobin
(FRAC Groups 7 + 11) provide two distinct modes of action in a single application, which can delay

resistance [3].
Adherence to Label Recommendations: Always apply Boscalid at the full recommended label
rate. Using sub-lethal doses can promote the survival of partially resistant fungi [3].
Preventive Application and Monitoring: Apply Boscalid preventively before disease

establishment for best efficacy and reduced resistance selection pressure [3]. Implement regular
resistance monitoring through pre-season baseline testing and post-application efficacy tracking to

detect any shifts in fungal population sensitivity [3].
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Conclusion

Boscalid remains a cornerstone of modern disease control in many crops due to its broad-spectrum, systemic

activity. Its effective use in a research and development context requires a deep understanding of its

application parameters, as detailed in these notes. The continued efficacy of this fungicide depends critically

on integrating these application protocols with rigorous, science-backed resistance management strategies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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